Cas no 54797-42-1 (Ethanone, 2-(1-oxopropoxy)-1-phenyl-)

• Product Name: Ethanone, 2-(1-oxopropoxy)-1-phenyl-
• CAS No: 54797-42-1
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1590949
• Update Time: 2024-09-11

Ethanone, 2-(1-oxopropoxy)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(1-oxopropoxy)-1-phenyl-
• 2-oxo-2-phenylethyl propionate

• Inchi： 1S/C11H12O3/c1-2-11(13)14-8-10(12)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： IYPDWYXWMCKEIJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1)COC(=O)CC

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Melting Point: 57 °C
• Boiling Point: 210 °C(Press: 14 Torr)
• PSA: 43.37